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Compound of Interest

Compound Name:
N-(5-Amino-2-

methoxyphenyl)butanamide

Cat. No.: B1356454 Get Quote

Proper disposal of laboratory chemicals is a critical component of ensuring personnel safety

and environmental compliance. This guide provides a detailed operational plan for the disposal

of N-(5-Amino-2-methoxyphenyl)butanamide, tailored for researchers and drug development

professionals.

The following procedures are based on the hazardous properties of analogous chemical

structures and general best practices for chemical waste management. Personnel must always

consult their institution's specific safety protocols and the Safety Data Sheet (SDS) for any

chemical before handling.

Chemical Profile and Hazard Summary
While a specific Safety Data Sheet for N-(5-Amino-2-methoxyphenyl)butanamide is not

publicly prevalent, its hazard profile can be inferred from closely related structures like aromatic

amines and amides. The data below is based on analogous compounds and represents a

conservative approach to handling and disposal.
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Property Information Source Analogy

Molecular Formula C₁₁H₁₆N₂O₂ N/A[1]

Molecular Weight 208.26 g/mol N/A[1]

GHS Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

Harmful if swallowed, in

contact with skin, or if inhaled.

5-Amino-2-methoxyphenol[2]

Incompatibilities
Strong oxidizing agents,

Strong bases, Acids.

Amides, 5-Amino-2-

methoxyphenol[2][3]

Hazardous Combustion

Nitrogen oxides (NOx), Carbon

monoxide (CO), Carbon

dioxide (CO₂)

General organic amides[2]

Detailed Disposal Protocol
Follow this step-by-step procedure for the safe collection and disposal of N-(5-Amino-2-
methoxyphenyl)butanamide waste, including pure substances and contaminated labware.

Methodology:

Risk Assessment and PPE:

Before beginning work, review all available safety information and your institution's

chemical hygiene plan.

Based on the hazard assessment, always wear appropriate Personal Protective

Equipment (PPE).[4] This includes:

Nitrile or neoprene gloves.

Chemical safety goggles.

A fully buttoned lab coat.
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Conduct all handling and waste packaging within a certified chemical fume hood to

prevent inhalation of dust or fumes.[2]

Waste Segregation and Collection:

Designate a specific, compatible waste container for N-(5-Amino-2-
methoxyphenyl)butanamide. Containers should be made of a material that will not react

with the chemical (e.g., borosilicate glass or polyethylene).[5]

Do not mix this waste with incompatible materials, particularly strong acids (which can

cause a reaction) or strong bases.[2][3]

Solid Waste: Use a scoop or spatula to transfer solid chemical waste into the container.

Contaminated Items: Gloves, weighing papers, and other disposable items with gross

contamination should be collected in a sealed, leak-proof bag or container labeled as

hazardous waste.[6]

Empty Containers: The original product container must be managed as hazardous waste

unless triple-rinsed. The rinsate from this process must be collected and disposed of as

liquid hazardous waste.[5]

Waste Container Labeling:

All waste containers must be clearly and accurately labeled.

The label must include:

The words "Hazardous Waste".

The full chemical name: "N-(5-Amino-2-methoxyphenyl)butanamide".

An accurate list of all contents if mixed.

The associated hazards (e.g., "Irritant," "Harmful").

The date when waste was first added (Accumulation Start Date).
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Temporary Storage:

Keep the waste container tightly sealed at all times, except when adding waste.[2][5]

Store the container in a designated, well-ventilated Satellite Accumulation Area (SAA) that

is secure and clearly marked.

Ensure the storage area is away from heat, sources of ignition, and incompatible

chemicals.[2]

Final Disposal:

Waste must be disposed of through your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste contractor.[2][7]

Do not dispose of this chemical down the drain or in regular trash.[8]

Follow all institutional procedures for scheduling a waste pickup.

Disposal Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of N-(5-Amino-2-
methoxyphenyl)butanamide.
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Start: Disposal Required

Step 1: Conduct Risk Assessment
- Review SDS

- Identify Hazards

Step 2: Don Appropriate PPE
- Gloves, Lab Coat, Goggles

Step 3: Segregate Waste
- Place in compatible container

- Avoid mixing with incompatibles

Step 4: Label Waste Container
- Chemical Name
- Hazards & Date

Step 5: Store in Designated SAA
- Keep container sealed

- Away from heat/incompatibles

Step 6: Arrange Final Disposal
- Contact EHS or licensed contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of chemical waste.

Disclaimer: This document provides guidance based on available data for analogous

compounds. It is not a substitute for a formal risk assessment. All laboratory personnel are
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responsible for understanding and complying with the specific procedures and regulations set

forth by their institution and local government authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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